Cas no 1443311-66-7 (2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone)

2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone is a fluorinated aromatic ketone characterized by its trifluoromethyl and alkoxy substituents, which enhance its reactivity and stability in synthetic applications. The presence of the trifluoromethyl group imparts electron-withdrawing properties, making it valuable in nucleophilic substitution reactions and as an intermediate in pharmaceutical and agrochemical synthesis. The n-pentoxy chain improves solubility in organic solvents, facilitating its use in homogeneous reaction conditions. This compound is particularly useful in the preparation of fluorinated fine chemicals, where its structural features contribute to high selectivity and yield. Its well-defined molecular structure ensures consistent performance in complex synthetic pathways.
2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone structure
1443311-66-7 structure
Product Name:2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone
CAS No:1443311-66-7
MF:C14H17F3O2
MW:274.278795003891
MDL:MFCD22373587
CID:5209345
Update Time:2025-05-19

2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone
    • MDL: MFCD22373587
    • Inchi: 1S/C14H17F3O2/c1-3-4-5-8-19-11-6-7-12(10(2)9-11)13(18)14(15,16)17/h6-7,9H,3-5,8H2,1-2H3
    • InChI Key: VAJCXCYRFRULSZ-UHFFFAOYSA-N
    • SMILES: C(=O)(C1=CC=C(OCCCCC)C=C1C)C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7

2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone Pricemore >>

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abcr
AB435204-1 g
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Additional information on 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone

Introduction to CAS No. 1443311-66-7: 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone

The compound with CAS No. 1443311-66-7, known as 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone, is a highly specialized organic compound that has garnered significant attention in various scientific and industrial applications. This compound is characterized by its unique structure, which includes a methyl group, a n-pentoxy group, and three trifluoromethyl groups attached to an acetophenone backbone. Its structure not only imparts distinctive chemical properties but also makes it a valuable component in advanced materials science and pharmaceutical research.

Recent studies have highlighted the potential of 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone in enhancing the efficiency of agricultural pesticides. Researchers have found that this compound exhibits remarkable stability under harsh environmental conditions, making it ideal for use in formulations that require prolonged effectiveness. Furthermore, its ability to interact with specific biological targets has opened new avenues for its application in targeted drug delivery systems.

In the realm of materials science, this compound has been explored for its role in synthesizing high-performance polymers. The presence of the n-pentoxy group and the trifluoromethyl groups contributes to the polymer's thermal stability and mechanical strength. Recent breakthroughs have demonstrated that polymers incorporating CAS No. 1443311-66-7 exhibit superior resistance to UV degradation and improved flexibility, making them suitable for use in advanced electronic devices and aerospace applications.

The synthesis of 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic techniques have enabled more efficient production methods, reducing both time and cost while maintaining the quality of the final product.

In conclusion, CAS No. 1443311-66-7: 2-Methyl-4-n-pentoxy-2,2,2-trifluoroacetophenone stands as a testament to the ongoing innovation in chemical synthesis and application development. Its versatile properties and adaptability across multiple industries underscore its importance as a key component in modern scientific research and industrial processes.

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